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Clinical trials have consistently reported asthenia and fatigue as one of the most frequent adverse events

associated with Derazantinib. The quantitative data from key studies is summarized in the table below.

. Incidence of
Trial / Study . . . .
. Patient Population  Asthenial/Fatigue (All Notes
Identifier
Grades)
FIDES-01 Trial ICCA patients with 34% Most adverse events
(Phase 2) [1] FGFR2 aberrations were Grade 2 or less.
(N=143)
Phase 1/2 Study ICCA patients with 69.0% (all grades); 27.6%  This study reported a
(NCT01752920) [2] FGFR2 fusions (Grade =3 AEs overall) higher incidence,
[3] (N=29) providing a broader safety

profile.

How should fatigue be monitored and managed in a

clinical setting?

A proactive and structured approach is recommended for monitoring and managing this side effect.
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e Proactive Monitoring: Implement routine assessment for fatigue using standardized tools (e.qg.,
CTCAE criteria) from the start of therapy and at every clinical visit [4].

¢ Dose Interruption and Modification: Clinical protocols for Derazantinib have allowed for dose
interruption until the toxicity resolves, followed by a dose reduction to a lower level (e.g., from 300
mg to 200 mg or 100 mg daily) if necessary [2].

e Supportive Care: Educate patients and clinical staff on foundational management strategies, such as
energy conservation techniques, maintaining adequate hydration and nutrition, and managing other
contributing side effects like nausea [1].

What experimental protocols are used to assess
Derazantinib’s safety?

The data on asthenia and fatigue are collected through structured clinical trial designs and safety

assessments.

o Trial Design: The efficacy and safety of Derazantinib were evaluated in open-label, single-arm
studies in patients with advanced iCCA who had progressed on prior chemotherapy [1] [2].

o Safety Assessments: In these trials, safety was assessed through continuous monitoring of adverse
events (AEs), vital signs, and laboratory parameters (hematology and clinical biochemistry). AEs were
graded for severity using the Common Terminology Criteria for Adverse Events (CTCAE) version
4.03 [2].

e Regulatory Framework: All clinical investigations of new drugs require an Investigational New
Drug (IND) application to the FDA. The study must be approved and monitored by an Institutional
Review Board (IRB) to ensure the protection of human subjects, and all participants must provide
informed consent [4].

What are the recommended steps for clinical
management?

The following workflow visualizes the management strategy for Derazantinib-associated fatigue based on

the clinical trial protocols.
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How can research into fatigue management be
advanced?

For researchers designing future trials, consider these approaches to build upon existing knowledge:

e Systematic Data Collection: Implement detailed patient-reported outcome (PRO) instruments to
capture the subjective impact of fatigue more precisely than CTCAE grading alone.

e Explore Contributing Factors: Investigate the relationship between fatigue and other common AEs
of Derazantinib, such as hyperphosphatemia, to determine if there are shared physiological
mechanisms [1] [2].

¢ Review Broader Class Effects: Analyze safety data from other FGFR inhibitors (e.g., pemigatinib) to
understand if management strategies for class-wide fatigue are emerging [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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